Cas no 913526-08-6 (7-(aminomethyl)-1(2h)-isoquinolinone)

• Product Name: 7-(aminomethyl)-1(2h)-isoquinolinone
• CAS No: 913526-08-6
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• CID: 1962896
• PubChem ID: 6622703
• Update Time: 2025-04-21

7-(aminomethyl)-1(2h)-isoquinolinone Chemical and Physical Properties

Names and Identifiers

• 7-(Aminomethyl)-1(2H)-isoquinolinone
• 7-(AMINOMETHYL)ISOQUINOLIN-1(2H)-ONE
• BRD-K96258082-003-01-9
• ChemDiv3_010343
• HMS1502G03
• 913526-08-6
• 7-(aminomethyl)-2H-isoquinolin-1-one
• SCHEMBL22501843
• 7-(aminomethyl)-1(2h)-isoquinolinone

• Inchi： 1S/C10H10N2O/c11-6-7-1-2-8-3-4-12-10(13)9(8)5-7/h1-5H,6,11H2,(H,12,13)
• InChI Key： FBOWJHZNHMRKKV-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(CN)C=CC=2C=CN1

Computed Properties

• Exact Mass: 174.079312947Da
• Monoisotopic Mass: 174.079312947Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 55.1Ų